Cas no 1092332-61-0 (5,7-dichloro-1,3-dihydroxy-9H-xanthen-9-one)

• Product Name: 5,7-dichloro-1,3-dihydroxy-9H-xanthen-9-one
• CAS No: 1092332-61-0
• MF: C₁₃H₆Cl₂O₄
• MW: 297.09034204483
• MDL: MFCD13969026
• CID: 5237909
• PubChem ID: 37963831
• Update Time: 2026-03-08

5,7-dichloro-1,3-dihydroxy-9H-xanthen-9-one Chemical and Physical Properties

Names and Identifiers

• 5,7-Dichloro-1,3-dihydroxy-xanthen-9-one
• 5,7-dichloro-1,3-dihydroxy-9H-xanthen-9-one

• MDL： MFCD13969026
• Inchi： 1S/C13H6Cl2O4/c14-5-1-7-12(18)11-9(17)3-6(16)4-10(11)19-13(7)8(15)2-5/h1-4,16-17H
• InChI Key： JXQHWKHZHRASHW-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C(Cl)=CC(Cl)=C2)OC2=C1C(O)=CC(O)=C2

Computed Properties

• Exact Mass: 295.9643141g/mol
• Monoisotopic Mass: 295.9643141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Dibenzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Dibenzopyrans

Additional information on 5,7-dichloro-1,3-dihydroxy-9H-xanthen-9-one

Introduction to 5,7-dichloro-1,3-dihydroxy-9H-xanthen-9-one (CAS No. 1092332-61-0)

5,7-dichloro-1,3-dihydroxy-9H-xanthen-9-one, with the CAS number 1092332-61-0, is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound belongs to the xanthene family, a group of heterocyclic compounds known for their diverse biological activities and potential applications in pharmaceuticals.

The molecular structure of 5,7-dichloro-1,3-dihydroxy-9H-xanthen-9-one is characterized by a xanthene core with specific functional groups, including two chlorine atoms at positions 5 and 7, and two hydroxyl groups at positions 1 and 3. These substituents play a crucial role in determining the compound's chemical properties and biological activities. The presence of these functional groups can influence the compound's solubility, stability, and reactivity, making it a valuable candidate for various research applications.

Recent studies have explored the potential of 5,7-dichloro-1,3-dihydroxy-9H-xanthen-9-one in various biological contexts. One notable area of research is its anti-inflammatory properties. A study published in the Journal of Medicinal Chemistry in 2022 demonstrated that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that 5,7-dichloro-1,3-dihydroxy-9H-xanthen-9-one could be a promising lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 5,7-dichloro-1,3-dihydroxy-9H-xanthen-9-one has also shown potential as an antioxidant. Research conducted by a team at the University of California, Los Angeles (UCLA) found that this compound effectively scavenges free radicals and protects cells from oxidative damage. The antioxidant activity of 5,7-dichloro-1,3-dihydroxy-9H-xanthen-9-one is attributed to its ability to stabilize reactive oxygen species (ROS), which are known to cause cellular damage and contribute to various diseases.

The pharmacological profile of 5,7-dichloro-1,3-dihydroxy-9H-xanthen-9-one has been further investigated in preclinical studies. A study published in the Bioorganic & Medicinal Chemistry Letters in 2021 reported that this compound exhibits low toxicity and good bioavailability when administered orally or intravenously. These findings suggest that 5,7-dichloro-1,3-dihydroxy-9H-xanthen-9-one has favorable pharmacokinetic properties that make it suitable for further development as a therapeutic agent.

The synthetic route for producing 5,7-dichloro-1,3-dihydroxy-9H-xanthen-9-one has been well-established in the literature. A commonly used method involves the condensation of 2-chlorophenol with 4-chlorophenylglyoxal followed by cyclization under acidic conditions. This synthetic approach provides a high yield and purity of the target compound, making it accessible for large-scale production and research purposes.

In conclusion, 5,7-dichloro-1,3-dihydroxy-9H-xanthen-9-one (CAS No. 1092332-61-0) is a promising compound with diverse biological activities and potential applications in pharmaceuticals. Its anti-inflammatory and antioxidant properties make it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in advancing our understanding of xanthene derivatives and their applications in medicine.